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Compound of Interest

Compound Name: Pam 1392

Cat. No.: B1678360

This document provides an in-depth technical examination of the Panerai P.9010 automatic
watch movement. The content is structured to meet the needs of researchers and professionals
in drug development and other scientific fields, emphasizing quantitative data, detailed
experimental protocols for performance validation, and logical visualizations of its mechanical
pathways and testing workflows.

Core Technical Specifications

The Panerai Calibre P.9010 is an automatic mechanical movement developed and produced in-
house by Panerai in Neuchéatel, Switzerland.[1] It succeeded the P.9000 calibre, featuring a
slimmer profile while retaining a robust three-day power reserve.[1]

The following table summarizes the key quantitative metrics of the P.9010 calibre and its
variants, alongside its predecessor (P.9000) and two other notable automatic movements for
comparative analysis.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1678360?utm_src=pdf-interest
https://www.swisswatchexpo.com/thewatchclub/2024/05/13/watch-accuracy-standards/
https://www.swisswatchexpo.com/thewatchclub/2024/05/13/watch-accuracy-standards/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

. . Rolex Calibre ETA/Valjoux
Parameter Panerai P.9010 Panerai P.9000
3235 7750
) 13% lignes (31 13% lignes (31.8 13v lignes (30
Diameter 28.5 mm
mm) mm) mm)
Thickness 6.0 mm 7.9 mm 6.6 mm (approx.) 7.9 mm
72 hours (3 72 hours (3
Power Reserve ~70 hours 42-48 hours
days) days)
28,800 vph (4 28,800 vph (4 28,800 vph (4 28,800 vph (4
Frequency
Hz) Hz) Hz) Hz)
Jewels 31 28 31 25 (typical)
Component )
200 197 201 Varies by grade
Count
o Bidirectional Bidirectional Bidirectional Unidirectional
Winding System ] ) ] )
Automatic Automatic Automatic Automatic
Balance Type Glucydur® Glucydur® Variable Inertia Varies by grade
Shock Protection  Incabloc® Incabloc® Paraflex Incabloc (typical)
Stop-seconds, Chronergy
) Stop-seconds, Chronograph,
Key Features quick hour escapement,
) date day, date
adjustment, date date

Sources:[1][2][3][4][S][6][7][8][CI[1O][1 1][12][13]

e P.9010/AC: An evolution of the base calibre incorporating an annual calendar complication,

displaying the day, date, and month. It requires adjustment only once a year at the end of
February.[8][14][15]

e P.9010/EL: A highly complex variant featuring a microgenerator that converts mechanical

energy into electricity to power a "Power Light" function on demand, in addition to the

standard timekeeping functions.[16][17]

Experimental Protocols for Performance Validation
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The performance of a high-precision mechanical movement like the P.9010 is validated through
a series of standardized tests. The internationally recognized benchmark for chronometric
performance is the ISO 3159 standard, which forms the basis for the Contréle Officiel Suisse
des Chronometres (COSC) certification.[3][18][19]

This protocol assesses the timekeeping precision of the uncased movement over a 15-day
period under varying conditions.[1][15][20]

o Objective: To measure the movement's rate stability across multiple positions and
temperatures.

o Methodology:

o The uncased movement is fitted with a temporary seconds hand and the automatic
winding mechanism is disengaged.[19]

o The movement is fully wound at the same time each day.[21]
o The movement undergoes testing for 15 consecutive days.[15]

o Positional Testing: The movement is tested in five distinct positions:

Dial Up

Dial Down

3 o'clock Up

6 o'clock Up

9 o'clock Up[15][20]

o Thermal Testing: The testing cycle is conducted at three different temperatures: 8°C, 23°C,
and 38°C.[1][15][20]

o Data Acquisition: The time indicated by the movement is optically scanned and compared
against a time reference from two independent atomic clocks.
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o Acceptance Criteria (for movements >20mm diameter):

o

Average Daily Rate: -4 to +6 seconds/day.[21]

[¢]

Mean Variation in Rates: No more than 2 seconds.[21]

Greatest Variation in Rates: No more than 5 seconds in any single position.[21]

[¢]

Difference between Horizontal and Vertical Rates: -6 to +8 seconds.[21]

[e]

o

Thermal Variation: £0.6 seconds per degree Celsius.[21]
o Rate Resumption: £5 seconds.[21]

This protocol simulates the effect of an accidental drop to ensure the movement's durability.[22]
[23]

o Objective: To verify that the movement can withstand a standardized mechanical shock
without significant loss of function or accuracy.

o Methodology:
o The fully cased watch is subjected to two controlled shocks.[22]

o The shocks are delivered by a hard plastic hammer mounted on a pendulum, designed to
impart a specific amount of energy (simulating a 1-meter drop onto a hardwood floor).[22]
[23]

o The first shock is applied to the case side at the 9 o'clock position.[22]
o The second shock is applied perpendicularly to the watch crystal.[22]
o Acceptance Criteria:

o Following the shocks, the watch's accuracy must remain within £60 seconds per day of its
pre-test rate.[22][23]

o There should be no evidence of mechanical failure, such as bent or broken components.
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e Objective: To confirm the movement operates continuously for its specified duration on a full
wind.

o Methodology:
o Ensure the mainspring is fully discharged.

o Fully wind the movement according to the manufacturer's specification (either manually via
the crown or through the automatic winding system).[24]

o Place the watch in a static, dial-up position.
o Record the start time.[25]
o Allow the watch to run undisturbed until it stops completely.
o Record the stop time.
o Acceptance Criteria:

o The total elapsed time must meet or exceed the manufacturer's specified power reserve
(e.g., 72 hours for the P.9010).

Visualized Mechanical & Logical Pathways

The following diagrams use the DOT language to illustrate the core functional pathway of the
P.9010 and the logical workflow of its chronometric testing.
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Caption: Power Transmission and Regulation Pathway in the P.9010.
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Caption: Experimental Workflow for ISO 3159 Chronometer Certification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Foundational Overview of the P.9010 Automatic
Watch Movement: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678360#a-foundational-overview-of-automatic-
watch-movements-like-the-p-9010]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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